Cas no 16776-40-2 (5,34:18,23-Diethenodibenzo[b,r][1,5,16,20]tetraazacyclotriacontine-23,34-diium,6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-docosahydro-35,37-dimethyl-(9CI))

• Product Name: 5,34:18,23-Diethenodibenzo[b,r][1,5,16,20]tetraazacyclotriacontine-23,34-diium,6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-docosahydro-35,37-dimethyl-(9CI)
• CAS No: 16776-40-2
• MF: C₄₀H₅₈N₄
• MW: 594.915330410004
• CID: 186052
• PubChem ID: 159796
• Update Time: 2025-04-19

5,34:18,23-Diethenodibenzo[b,r][1,5,16,20]tetraazacyclotriacontine-23,34-diium,6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-docosahydro-35,37-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5,34:18,23-Diethenodibenzo[b,r][1,5,16,20]tetraazacyclotriacontine-23,34-diium,6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-docosahydro-35,37-dimethyl-(9CI)
• 5,34:18,23-Diethenodibenzo[b,r][1,5,16,20]tetraazacyclotriacontine-23,34-diium,6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28
• Bisdequalinium
• 5,34:16,21-Diethenodibenzo(b,r)(1,5,16,20)tetraazacyclotriaconti-5,16-diium, 6,7,8,9,10,11,12,13,14,15,22,23,24,25,26,27,28,29,30,31,32,33-docosahydro-36,38-dimethyl-, dibromide
• N(sup 1),N(sup 1)'-Dekamethylen-N(sup 4),N(sup 4)'-dekamethylen-bis-4-amino-chinaldinium
• N,N'-Decamethylene-N(4),N(4')-decamthylenebis(4-aminoqu
• Quinaldinium, 1,1'-decamethylene-4,4'-(decamethylenediimino)di-, dibromide
• R 199
• UNII-N848P5O593
• 6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-Docosahydro-35,37-dimethyl-5,34:18,23-diethenodibenzo[b,r][1,5,16,20]tetraazacyclotriacontine-23,34-diium
• Q27284693
• N,N'-Decamethylene-N(4),N(4')-decamthylenebis(4-aminoquinaldinium chloride)
• 39,42-dimethyl-20,31-diaza-1,12-diazoniapentacyclo[30.6.2.212,19.013,18.033,38]dotetraconta-1(39),12(42),13,15,17,19(41),32(40),33,35,37-decaene
• NS00007440
• 16776-40-2
• N848P5O593
• BISDEQUALINIUM [WHO-DD]
• Bisdequalinium cation
• CHEMBL2110751
• Bisdequalinium ion
• 6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-DOCOSAHYDRO-35,37-DIMETHYL-5,34:18,23-DIETHENODIBENZO(B,R)(1,5,16,20)TETRAAZACYCLOTRIACONTINE-23,24-DIIUM
• 5,34:18,23-DIETHENODIBENZO(B,R)(1,5,16,20)TETRAAZACYCLOTRIACONTINE-23,34-DIIUM, 6,7,8,9,10,11,12,13,14,15,16,17,24,25,26,27,28,29,30,31,32,33-DOCOSAHYDRO-35,37-DIMETHYL-
• CHEBI:135886

• Inchi： 1S/C40H56N4/c1-33-31-37-35-23-15-17-25-39(35)43(33)29-21-13-9-5-6-10-14-22-30-44-34(2)32-38(36-24-16-18-26-40(36)44)42-28-20-12-8-4-3-7-11-19-27-41-37/h15-18,23-26,31-32H,3-14,19-22,27-30H2,1-2H3/p+2/b41-37-,42-38+
• InChI Key： ZFWYZPJOMMIRAM-HSDNYWFUSA-P
• SMILES： [N+]12=C(C)C=C(C3C=CC=CC1=3)NCCCCCCCCCCNC1C=C(C)[N+](=C3C=CC=CC3=1)CCCCCCCCCC2

Computed Properties

• Exact Mass: 594.466148
• Monoisotopic Mass: 594.466148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 0
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8
• XLogP3: 12

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C